Cas no 1708428-55-0 ((4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine)

• Product Name: (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine
• CAS No: 1708428-55-0
• MF: C₁₅H₁₂F₂N₄
• MW: 286.279389381409
• CID: 5191419
• Update Time: 2025-10-19

(4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine
• 1H-1,2,4-Triazole-5-methanamine, 3-(2-fluorophenyl)-α-(4-fluorophenyl)-

• Inchi： 1S/C15H12F2N4/c16-10-7-5-9(6-8-10)13(18)15-19-14(20-21-15)11-3-1-2-4-12(11)17/h1-8,13H,18H2,(H,19,20,21)
• InChI Key： HGKWBVVXBCLVAX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1N=C(C2=CC=CC=C2F)NN=1)N

Additional information on (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine

Introduction to (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 1708428-55-0)

Compound CAS No. 1708428-55-0, specifically identified as (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of fluorine atoms in both the phenyl rings and the triazole moiety contributes to its distinct chemical profile, enhancing its potential as a pharmacological agent.

The molecular structure of this compound features a central methanamine group connected to a triazole ring, which is further substituted with a phenyl group at the 5-position. This configuration is particularly noteworthy because it combines elements known to exhibit favorable interactions with biological targets. The dual fluorine substituents in the phenyl rings are strategically positioned to influence electronic properties and metabolic stability, making this compound a candidate for further exploration in drug development.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in designing novel therapeutics. The incorporation of fluorine atoms can modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic half-life. In the case of (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine, the fluorine atoms are expected to enhance binding affinity to biological targets while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in oncology research. The triazole ring is a well-known scaffold in anticancer agents due to its ability to interfere with critical biological pathways involved in tumor growth and progression. Studies have demonstrated that triazole derivatives can exhibit inhibitory effects on enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. The addition of fluorinated phenyl groups may further enhance these inhibitory effects by improving receptor binding affinity.

Moreover, the structural features of this compound suggest it may have utility in addressing other therapeutic areas beyond oncology. For instance, the methanamine group can serve as a hinge region for protein-protein interactions, making it a viable candidate for developing small-molecule inhibitors targeting inflammatory pathways or neurodegenerative diseases. The dual fluorine substituents could also contribute to improved pharmacokinetic profiles, including enhanced blood-brain barrier penetration.

The synthesis of (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine presents an intriguing challenge for organic chemists due to its complex architecture. Advanced synthetic methodologies involving cross-coupling reactions and transition-metal catalysis have been employed to construct the triazole ring and introduce the fluorinated phenyl groups with high precision. These synthetic strategies not only highlight the compound's synthetic complexity but also showcase the evolving capabilities of modern chemical synthesis techniques.

In terms of preclinical evaluation, initial studies have shown that this compound exhibits promising activity against several cancer cell lines. Mechanistic studies suggest that it may exert its effects by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary toxicity assessments indicate that it demonstrates acceptable safety margins at effective doses, paving the way for further clinical investigation.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and interactions with biological targets. These computational approaches provide valuable insights into how structural modifications can optimize pharmacological activity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of success in clinical trials.

Future directions for research on (4-fluorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine include exploring derivatives with modified substitution patterns to enhance potency and selectivity. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could offer advantages in terms of formulation and delivery.

The broader implications of this research extend beyond individual compounds like CAS No. 1708428-55-0. They contribute to our understanding of how structural features influence biological activity and provide valuable insights for designing next-generation therapeutics. As drug development continues to evolve toward more personalized and targeted treatments, compounds like this one hold significant promise for addressing unmet medical needs.